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Compound of Interest

Compound Name: 3-Fluoro-2-methyl-6-nitroaniline

Cat. No.: B1309285 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-2-methyl-6-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational and disposal plans for handling 3-Fluoro-2-methyl-6-
nitroaniline. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this

guidance is based on the known hazards of structurally similar chemicals such as nitroanilines

and fluoroanilines.

Chemical Hazard Summary
3-Fluoro-2-methyl-6-nitroaniline is presumed to share hazards with other nitroaniline

compounds. These are typically classified as toxic if swallowed, in contact with skin, or if

inhaled.[1] They may also cause skin and serious eye irritation and are often harmful to aquatic

life with long-lasting effects.[1] Some nitroanilines are suspected of causing cancer.[1] Short-

term exposure can lead to eye irritation and methaemoglobin formation, which impairs the

blood's ability to transport oxygen.[2] Long-term exposure may result in liver damage.[2]

Hazardous Combustion Products: In case of fire, hazardous combustion products may include

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and gaseous hydrogen

fluoride (HF).[3][4]
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Personal Protective Equipment (PPE)
The proper selection and use of PPE are critical to minimize exposure risks. The following table

summarizes the required PPE for handling 3-Fluoro-2-methyl-6-nitroaniline.

PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended if there is a

splash hazard.

EN 166, ANSI Z87.1, 29 CFR

1910.133[1][5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness) with a breakthrough

time of >480 minutes. Always

inspect gloves for integrity

before use. A clean, buttoned

lab coat must be worn. For

larger quantities or increased

exposure risk, a chemical-

resistant apron or suit is

recommended.

Consult glove manufacturer

data.[1][5]

Respiratory Protection

For weighing and diluting, a

NIOSH-approved half-face

respirator with a combination

filter for organic vapors and

particulates is required when

handling the solid compound

outside of a certified chemical

fume hood, or if dust

generation is likely.

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][3][5]
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Adherence to the following procedural steps is mandatory when working with 3-Fluoro-2-
methyl-6-nitroaniline.

1. Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[2][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3][7]

2. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed, properly labeled

container.[1][6]

Keep away from incompatible materials, including strong oxidizing agents.[1]

3. Handling the Chemical:

Before handling, ensure all required PPE as specified in the table above is correctly worn.

Prevent all personal contact with the substance, including inhalation of dust or vapors.[8]

When weighing, do so in a fume hood or a ventilated balance enclosure to minimize dust

inhalation.

Use non-sparking tools to prevent ignition.[9]

After handling, wash hands thoroughly with soap and water.[1][8]

4. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes and remove contaminated clothing.[2][3]
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In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[10][11]

In case of inhalation: Remove the person to fresh air. If breathing is difficult, give oxygen.

Seek immediate medical attention.[3][4]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[11]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.

1. Waste Collection:

Collect all solid waste, including unused or expired product, contaminated PPE (gloves,

disposable lab coats), and lab supplies (weighing paper, pipette tips) in a dedicated, clearly

labeled hazardous waste container.[2][5]

2. Disposal of Contaminated PPE:

Used gloves, lab coats, and other disposable PPE should be collected in a designated

hazardous waste container.[1] Contaminated clothing should be laundered separately before

reuse.[8]

3. Empty Container Disposal:

Empty containers should be treated as hazardous waste unless properly decontaminated by

triple rinsing with a suitable solvent. The rinsate must be collected and disposed of as

hazardous waste.[12]

4. Professional Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[12] Do not

dispose of this chemical in regular trash or down the drain.[7][12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-2FLUOROANILINE-CASNO-348-54-3856D-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC168390050&productDescription=2-FLUORO-5-NITROANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119275000&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-4FLUOROANILINE-CASNO-371-40-3856F-EN.aspx
https://www.amherst.edu/system/files/P-Nitroaniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Nitro_6_pyridin_2_yl_aniline.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_5_nitroaniline_hydrate.pdf
https://store.apolloscientific.co.uk/storage/msds/PC3410_msds.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Ethyl_2_3_difluoro_6_nitroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Ethyl_2_3_difluoro_6_nitroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-2-fluoroaniline.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Ethyl_2_3_difluoro_6_nitroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow and Logical Relationships
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Caption: Workflow for handling and disposal of 3-Fluoro-2-methyl-6-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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